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Compound of Interest

Compound Name: E-64c

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Loxistatin Acid (E-64c), a potent, irreversible, and membrane-permeant cysteine protease
inhibitor. Adherence to these procedures is critical to ensure personal safety and proper
disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Loxistatin Acid (E-64c) is classified with several hazards that necessitate careful handling. The
primary routes of exposure are inhalation, skin contact, and eye contact.

Summary of Hazards:

Hazard Statement GHS Classification

Harmful if swallowed. Acute toxicity, oral (Category 4)

Causes skin irritation. Skin corrosion/irritation (Category 2)

Causes serious eye irritation. Serious eye damage/eye irritation (Category 2A)

] o Specific target organ toxicity, single exposure
May cause respiratory irritation. _ o
(Respiratory tract irritation) (Category 3)
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Recommended Personal Protective Equipment (PPE):

PPE Component Specification

) Chemical safety goggles or a face shield should
Eye Protection

be worn.[1]

) Chemical-resistant gloves (e.g., nitrile) are
Hand Protection

required.[1]

) A lab coat or protective clothing should be worn
Body Protection

to prevent skin contact.[1]

Use only in a well-ventilated area or with
Respiratory Protection appropriate exhaust ventilation, such as a fume

hood.[2] Avoid breathing dust or aerosols.[1]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of E-64¢ and ensure a safe
laboratory environment.

Handling Procedures:
» Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

¢ Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust or vapors.[1][2]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[2]

e Preparation of Solutions:

o E-64c is soluble in DMSO (up to 62 mg/mL) and ethanol (up to 62 mg/mL).[3] It is slightly
soluble in water.[4]

o When preparing aqueous solutions, it is recommended to first dissolve the compound in a
minimal amount of DMSO and then dilute with the aqueous buffer.[5]
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o Agueous stock solutions are not recommended for storage for more than one day.[5]

Storage Conditions:

Form Storage Temperature Stability

Solid (as supplied) -20°C

Stable for up to 1 year.[5]

In Solution -20°C

Stable for less than 3 months.

[5]

Store in a tightly sealed container in a dry and well-ventilated place.[1]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give artificial respiration. Seek medical
attention.[1][2]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing. If irritation persists, seek

medical attention.[1][2]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[1]

[2]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards. Seek

medical attention.[1][2]
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Spill and Leak Procedures:

Evacuate: Clear the area of all personnel.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.[2]

o Clean-up:

[e]

Wear full personal protective equipment.

o

For solid spills, carefully sweep up and place in a suitable, labeled container for disposal.

[¢]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place
in a sealed container for disposal.[2]

[¢]

Decontaminate the spill area and equipment by scrubbing with alcohol.[2]

Disposal Plan

Dispose of E-64¢c and contaminated materials in accordance with all applicable federal, state,
and local environmental regulations.

e Unused Product: Dispose of as hazardous waste. Contact a licensed professional waste
disposal service.

» Contaminated Materials: Any materials that have come into contact with E-64c, including
gloves, lab coats, and absorbent materials, should be treated as hazardous waste and
disposed of accordingly.[2]

E-64c Handling Workflow

The following diagram illustrates the key steps for the safe handling of E-64c, from preparation
to disposal.
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Caption: Workflow for safe handling of E-64c.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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